Cas no 1864003-24-6 (rac-(3R,4S)-3,4-difluoropyrrolidine, trifluoroacetic acid, cis)

Technical Introduction: rac-(3R,4S)-3,4-Difluoropyrrolidine is a chiral, cis-substituted pyrrolidine derivative featuring fluorine atoms at the 3- and 4-positions of the heterocyclic ring. This compound is of interest in medicinal chemistry and drug development due to its potential as a building block for bioactive molecules, leveraging the stereoelectronic effects of fluorine to modulate pharmacokinetic properties. The trifluoroacetic acid salt form enhances solubility and stability, facilitating handling and storage. The cis-configuration of the fluorine substituents offers distinct spatial and electronic characteristics, making it valuable for structure-activity relationship studies. Its rigid pyrrolidine scaffold and fluorination pattern contribute to its utility in designing enzyme inhibitors or receptor ligands.
rac-(3R,4S)-3,4-difluoropyrrolidine, trifluoroacetic acid, cis structure
1864003-24-6 structure
Product Name:rac-(3R,4S)-3,4-difluoropyrrolidine, trifluoroacetic acid, cis
CAS No:1864003-24-6
MF:C6H8F5NO2
MW:221.125239372253
MDL:MFCD29034891
CID:4624906
PubChem ID:121552512
Update Time:2025-10-29

rac-(3R,4S)-3,4-difluoropyrrolidine, trifluoroacetic acid, cis Chemical and Physical Properties

Names and Identifiers

    • 3,4-difluoropyrrolidine, trifluoroacetic acid, cis
    • AT14980
    • CIS-3,4-DIFLUOROPYRROLIDINE TFA
    • (3R,4S)-3,4-Difluoropyrrolidine; trifluoroacetic acid
    • (3S,4R)-3,4-difluoropyrrolidine;2,2,2-trifluoroacetic acid
    • rac-(3R,4S)-3,4-difluoropyrrolidine, trifluoroacetic acid, cis
    • MDL: MFCD29034891
    • Inchi: 1S/C4H7F2N.C2HF3O2/c5-3-1-7-2-4(3)6;3-2(4,5)1(6)7/h3-4,7H,1-2H2;(H,6,7)/t3-,4+;
    • InChI Key: WIQGNMFTBPHCOH-HKTIBRIUSA-N
    • SMILES: F[C@H]1CNC[C@H]1F.FC(C(=O)O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 142
  • Topological Polar Surface Area: 49.3

rac-(3R,4S)-3,4-difluoropyrrolidine, trifluoroacetic acid, cis Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-243883-0.05g
rac-(3R,4S)-3,4-difluoropyrrolidine, trifluoroacetic acid
1864003-24-6 95%
0.05g
$20.0 2024-06-19
Enamine
EN300-243883-0.1g
rac-(3R,4S)-3,4-difluoropyrrolidine, trifluoroacetic acid
1864003-24-6 95%
0.1g
$29.0 2024-06-19
Enamine
EN300-243883-0.25g
rac-(3R,4S)-3,4-difluoropyrrolidine, trifluoroacetic acid
1864003-24-6 95%
0.25g
$42.0 2024-06-19
Enamine
EN300-243883-0.5g
rac-(3R,4S)-3,4-difluoropyrrolidine, trifluoroacetic acid
1864003-24-6 95%
0.5g
$66.0 2024-06-19
Enamine
EN300-243883-1.0g
rac-(3R,4S)-3,4-difluoropyrrolidine, trifluoroacetic acid
1864003-24-6 95%
1.0g
$85.0 2024-06-19
Enamine
EN300-243883-2.5g
rac-(3R,4S)-3,4-difluoropyrrolidine, trifluoroacetic acid
1864003-24-6 95%
2.5g
$188.0 2024-06-19
Enamine
EN300-243883-5.0g
rac-(3R,4S)-3,4-difluoropyrrolidine, trifluoroacetic acid
1864003-24-6 95%
5.0g
$359.0 2024-06-19
Enamine
EN300-243883-10.0g
rac-(3R,4S)-3,4-difluoropyrrolidine, trifluoroacetic acid
1864003-24-6 95%
10.0g
$699.0 2024-06-19
AstaTech
AT14980-0.25/G
CIS-3,4-DIFLUOROPYRROLIDINE TFA
1864003-24-6 95%
0.25g
$150 2023-09-19
AstaTech
AT14980-1/G
CIS-3,4-DIFLUOROPYRROLIDINE TFA
1864003-24-6 95%
1g
$375 2023-09-19
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司